Cas no 36963-44-7 (3,4-DIBROMOISOQUINOLINE)

• Product Name: 3,4-DIBROMOISOQUINOLINE
• CAS No: 36963-44-7
• MF: C₉H₅Br₂N
• MW: 286.950700521469
• MDL: MFCD00234476
• CID: 821423
• PubChem ID: 311871
• Update Time: 2025-04-19

3,4-DIBROMOISOQUINOLINE Chemical and Physical Properties

Names and Identifiers

• 3,4-DIBROMOISOQUINOLINE
• 3,4-Dibromo-isoquinoline
• 3,4-Dibromisochinolin
• AC1L7K3X
• AC-907
• CTK5I9090
• isoquinoline, 3,4-dibromo-
• NSC218385
• WT712
• AKOS015999587
• SCHEMBL16552260
• DS-2074
• DB-069470
• DTXSID20309880
• AC-28298
• AC-907/25004854
• InChI=1/C9H5Br2N/c10-8-7-4-2-1-3-6(7)5-12-9(8)11/h1-5
• MFCD00234476
• SB36866
• NSC-218385
• 36963-44-7
• CS-0314844

• MDL： MFCD00234476
• Inchi： 1S/C9H5Br2N/c10-8-7-4-2-1-3-6(7)5-12-9(8)11/h1-5H
• InChI Key： QEYCAHPFXWCHRT-UHFFFAOYSA-N
• SMILES： BrC1=C(N=CC2C=CC=CC=21)Br

Computed Properties

• Exact Mass: 284.87885
• Monoisotopic Mass: 284.879
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9A^2
• XLogP3: 3.8

Experimental Properties

• Density: 1.923
• Boiling Point: 360℃ at 760 mmHg
• Flash Point: 171.5°C
• Refractive Index: 1.698
• PSA: 12.89
• LogP: 3.75980